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1.0 Scope

This document provides detailed safety procedures and protocols for the arc-melting of

gadolinium (Gd)-containing alloys. The focus is on mitigating the specific hazards associated

with gadolinium and the arc-melting process to ensure the safety of laboratory personnel.

2.0 Hazard Identification and Mitigation

The arc-melting of gadolinium alloys presents several potential hazards that require stringent

safety controls. These include pyrophoric material handling, intense heat and light radiation

from the electric arc, and potential exposure to gadolinium dust and fumes.

2.1 Chemical and Physical Hazards

Pyrophoricity: Gadolinium, particularly in the form of fine powders, dust, or thin foils, can be

flammable and may ignite spontaneously when exposed to heat, sparks, or flame.[1][2]

Handling of fine materials should be conducted in an enclosed, controlled process under an

inert atmosphere like argon.[1][3]

Reactivity with Water: Gadolinium can react with water, especially under fire conditions, to

liberate flammable hydrogen gas.[1] Therefore, water should never be used as an

extinguishing agent for gadolinium fires.[1][4]
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Electric Arc Hazards: The arc-melting process generates an extremely bright electric arc with

temperatures high enough to vaporize metals.[5][6] Direct viewing of the arc can cause

severe eye damage.[7] The process also poses a risk of severe burns from the intense heat

and molten metal.

Incompatible Materials: Gadolinium is incompatible with acids, acid chlorides, oxidizing

agents, halogens, water/moisture, and air.[1]

2.2 Health Hazards

Inhalation: Inhalation of gadolinium dust or fumes may cause irritation.[1][8] While

comprehensive toxicological data for metallic gadolinium is limited, subsequent operations

such as melting can create fumes that may be inhaled.[8] It is crucial to use adequate

ventilation to minimize exposure.[1][9]

Skin and Eye Contact: Contact with gadolinium dust or solids can cause skin and eye

irritation.[1][4] Appropriate personal protective equipment (PPE) is mandatory.

Gadolinium Toxicity: While most health data on gadolinium toxicity relates to its use as a

chelated contrast agent in medical imaging, it is known to be a toxic heavy metal in its free

ionic form.[10][11][12] The primary routes of exposure in a laboratory setting are inhalation

and skin contact.[1]

3.0 Engineering Controls

Proper engineering controls are the primary line of defense in mitigating the hazards of arc-

melting.

Arc Furnace: The furnace must be in good working condition, with a water-cooled copper

hearth to prevent melting of the crucible.[13] The chamber must be capable of being

hermetically sealed to maintain a high-purity inert atmosphere (e.g., Argon).[13]

Ventilation: Operations should be conducted in a well-ventilated area. Local exhaust

ventilation (LEV), such as an "elephant trunk" exhaust system, is the preferred method to

control airborne dust and fumes at the source.[1][4][9] General laboratory ventilation should

ensure a minimum of 2000 cfm of air for each welder or arc-melting unit in enclosed spaces.

[14]
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Gas Purging System: A reliable system for purging the furnace chamber with high-purity

argon gas is essential to prevent oxidation of the sample and to mitigate the risk of fire from

pyrophoric materials.[13][15]

Safety Shielding: A protective shield, often with a filtered viewing window, must be used to

protect personnel from the intense light of the arc and any potential projectiles.[7]

4.0 Quantitative Safety Data Summary

Parameter Value/Specification Source(s)

Occupational Exposure Limits

(Gd)

No established OSHA/PEL or

ACGIH/TLV
[1]

Arc Melter Inert Gas Pressure 1-1.5 bar (Argon) [13]

Ventilation (Mechanical)
Minimum 2000 cfm per

operator in enclosed spaces
[14]

Ventilation (Local Exhaust)
Minimum 100 fpm air velocity

at the source (arc)
[16]

Fire Extinguisher Type Class D Dry Powder [1][4][8]

5.0 Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is required for all personnel involved in the arc-melting

process.

Eye and Face Protection: A face shield with the appropriate arc flash rating over safety

glasses is mandatory.[17][18] The face shield protects against the intense UV radiation and

projectiles, while safety glasses offer primary eye protection.[1][19]

Skin Protection: Flame-resistant (FR) clothing, such as a lab coat or coveralls, is required to

protect against the thermal hazards of the arc.[20][21] Underlayers must be made of natural

fibers like cotton and not meltable fibers such as polyester or nylon.[17]

Hand Protection: Wear heavy-duty leather gloves over any required insulating gloves to

protect against heat and molten metal splash.[18] For handling gadolinium materials,
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impermeable gloves should be used.[1]

Respiratory Protection: If ventilation is inadequate and exposure limits are exceeded, a

NIOSH-approved respirator for dust and fumes should be used.[1][9]

6.0 Experimental Protocols

6.1 Protocol: Pre-Operation Safety Checks

Verify Engineering Controls: Ensure the local exhaust ventilation is positioned correctly and

is operational. Check that the cooling water for the furnace hearth is flowing at the

appropriate rate.[7]

Inspect Furnace: Check the integrity of the furnace chamber, seals, and viewing window.

Ensure the tungsten electrode is properly shaped and positioned.[13]

Check Gas Supply: Confirm the argon gas cylinder has adequate pressure and that all gas

lines are secure and have been purged of air, especially after changing cylinders.[15]

Prepare Fire Extinguisher: Ensure a Class D fire extinguisher is readily accessible and

personnel are trained in its use.[1]

Don PPE: All personnel in the immediate vicinity of the arc melter must wear the appropriate

PPE as described in Section 5.0.

6.2 Protocol: Standard Arc-Melting Procedure

Sample Preparation: Weigh the constituent metals, including gadolinium, in the desired

stoichiometry. If using gadolinium powder or foil, handle it under an inert gas to prevent

oxidation.[1][3] Place the materials in the copper hearth. Position lower melting point

materials under higher melting point materials to prevent vaporization.[6]

Getter Placement: Place a piece of a getter material, such as titanium, on the hearth away

from the sample.[6][7]

Chamber Sealing and Purging: Securely close and clamp the furnace chamber.[15]

Evacuate the chamber to a satisfactory vacuum level (e.g., for ~25 minutes) to remove air
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and moisture.[15] Backfill the chamber with high-purity argon to a pressure of 1-1.5 bar.[13]

Repeat the pump/purge cycle at least three times to ensure a pure inert atmosphere.

Getter Melting: Initiate the arc and first melt the titanium getter. This will scavenge any

residual oxygen in the chamber.[6]

Alloy Melting: Move the electrode over the sample and initiate the arc to melt the

constituents. Keep the power high enough to ensure a fully molten state. Do not look directly

at the arc; view it only through the filtered shield.[7]

Homogenization: Once melted, extinguish the arc and allow the "button" to solidify. Flip the

button over using the electrode (without breaking vacuum) and re-melt. Repeat this process

at least four times to ensure alloy homogeneity.[6]

Cool Down: After the final melt, extinguish the arc and move the electrode away from the

sample. Allow the sample and furnace interior to cool completely under the inert atmosphere

before opening the chamber.[15]

Shutdown: Once cool, turn off the power supply and the cooling water.[15] The furnace can

now be safely opened and the sample retrieved.

7.0 Emergency Procedures

7.1 Protocol: Gadolinium Fire Response

Alert Personnel: Immediately alert all personnel in the area and activate the fire alarm.

Evacuate: Evacuate the immediate area, except for trained personnel designated to fight the

fire.

Extinguish (If Safe): For a small, contained fire, trained personnel may use a Class D dry

powder extinguisher.[1][8]

DO NOT USE WATER: Never use water, carbon dioxide, or other unsuitable extinguishing

agents, as they can react with the burning metal and exacerbate the fire or cause an

explosion.[1][4]

Fume Control: If fumes are generated, use a self-contained breathing apparatus (SCBA).[1]
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7.2 Protocol: Spill and Exposure Response

Spill (Solid/Powder): Isolate the spill area.[1] Eliminate all ignition sources.[1][3] Carefully

sweep or scoop the material into a labeled, closed container for disposal.[1][4] Use non-

sparking tools.[1][3] Avoid creating dust.[1][3]

Inhalation: Remove the individual to fresh air. If breathing is difficult, provide oxygen and

seek immediate medical attention.[1][8]

Skin Contact: Brush any dry material off the skin.[1] Remove contaminated clothing and

wash the affected area with soap and water.[1][8] Seek medical attention if irritation persists.

[1][8]

Eye Contact: Immediately flush eyes with lukewarm water for at least 15 minutes, including

under the eyelids.[1][4] Seek immediate medical attention.[1][4]
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Caption: Workflow for arc-melting gadolinium alloys.
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Emergency Response: Gadolinium Fire
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Caption: Decision tree for gadolinium fire response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15489513?utm_src=pdf-body-img
https://www.benchchem.com/product/b15489513?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. physics.purdue.edu [physics.purdue.edu]

2. materion.com [materion.com]

3. Gadolinium Powder - ESPI Metals [espimetals.com]

4. Gadolinium | ESPI | High Quality Metals Specialists - ESPI Metals [espimetals.com]

5. assets.new.siemens.com [assets.new.siemens.com]

6. Arc melting alloys – Materials for Extremes [more.bham.ac.uk]

7. arc-melting [protocols.io]

8. ameslab.gov [ameslab.gov]

9. Gadolinium Oxide - ESPI Metals [espimetals.com]

10. FDA Drug Safety Podcast: FDA warns that gadolinium-based contrast agents (GBCAs)
are retained in the body; requires new class warnings | FDA [fda.gov]

11. Contrast Caution | UNM HSC Newsroom [hscnews.unm.edu]

12. Gadolinium in Medical Imaging—Usefulness, Toxic Reactions and Possible
Countermeasures—A Review - PMC [pmc.ncbi.nlm.nih.gov]

13. tdx.cat [tdx.cat]

14. bakersgas.com [bakersgas.com]

15. thinfilm.unl.edu [thinfilm.unl.edu]

16. lincolnelectric.com [lincolnelectric.com]

17. tpctraining.com [tpctraining.com]

18. arcflashpro.com [arcflashpro.com]

19. 0n.b5z.net [0n.b5z.net]

20. issa.int [issa.int]

21. jmtest.com [jmtest.com]

To cite this document: BenchChem. [Application Notes and Protocols for Safe Arc-Melting of
Gadolinium-Containing Alloys]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15489513#safety-procedures-for-arc-melting-
gadolinium-containing-alloys]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/gadolinium%20%20-%20ESPI.pdf
https://www.materion.com/en/resources/environmental-health-safety/safety-data-sheets/DownloadSds?sdsId=1JW_GADOLINIUM_SDS-EU_EU%20English.pdf
https://www.espimetals.com/index.php/msds/902-Gadolinium%20Powder
https://www.espimetals.com/index.php/msds/131-Gadolinium
https://assets.new.siemens.com/siemens/assets/api/uuid:bc921b42-b26b-4a09-852b-21304d748c97/siemens-venting-of-exhaust-gases-white-paper-letter-tt89-final-300-dpi.pdf
https://more.bham.ac.uk/M4X/techniques/arc-melting-alloys/
https://www.protocols.io/view/arc-melting-bp2l6boyzgqe/v1
https://www.ameslab.gov/sites/default/files/inline-files/64_Gadolinium_SDS.pdf
https://www.espimetals.com/index.php/msds/566-Gadolinium%20Oxide
https://www.fda.gov/drugs/fda-drug-safety-podcasts/fda-drug-safety-podcast-fda-warns-gadolinium-based-contrast-agents-gbcas-are-retained-body-requires
https://www.fda.gov/drugs/fda-drug-safety-podcasts/fda-drug-safety-podcast-fda-warns-gadolinium-based-contrast-agents-gbcas-are-retained-body-requires
https://hscnews.unm.edu/news/doctor-researches-toxic-side-effects-rare-earth-metals-mri
https://pmc.ncbi.nlm.nih.gov/articles/PMC9221011/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9221011/
https://www.tdx.cat/bitstream/handle/10803/1789/3.CHAPTER_3.pdf
https://bakersgas.com/pages/welding-fume-info-ventilation
https://thinfilm.unl.edu/sites/unl.edu.research.nebraska-center-for-materials-and-nanoscience.thin-film/files/media/file/ArcMelter_SOP.pdf
https://www.lincolnelectric.com/en/safety-resources/welding-safety-faqs---fumes-and-gases
https://www.tpctraining.com/blogs/news/choosing-the-proper-ppe-for-electric-arc-exposure
https://www.arcflashpro.com/ppe-requirements/
https://0n.b5z.net/i/u/10091461/f/SDS/US8318.pdf
https://www.issa.int/sites/default/files/documents/prevention/2-electric_arc_2011_en-36187.pdf
https://jmtest.com/updated-requirements-for-ppe/
https://www.benchchem.com/product/b15489513#safety-procedures-for-arc-melting-gadolinium-containing-alloys
https://www.benchchem.com/product/b15489513#safety-procedures-for-arc-melting-gadolinium-containing-alloys
https://www.benchchem.com/product/b15489513#safety-procedures-for-arc-melting-gadolinium-containing-alloys
https://www.benchchem.com/product/b15489513#safety-procedures-for-arc-melting-gadolinium-containing-alloys
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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